Cas no 59098-00-9 (Butyl 4-chloro-3-nitrobenzoate)

• Product Name: Butyl 4-chloro-3-nitrobenzoate
• CAS No: 59098-00-9
• MF: C₁₁H₁₂ClNO₄
• MW: 257.670282363892
• CID: 1616390
• PubChem ID: 246057
• Update Time: 2025-04-21

Butyl 4-chloro-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Butyl 4-chloro-3-nitrobenzoate
• BUTYL 4-CHLORO-3-NITRO-BENZOATE
• NSC58635
• AR-1I1236
• CTK1H2500
• NCIOpen2_002629
• n-butyl 4-chloro-3-nitrobenzoate
• AKOS009075464
• 59098-00-9
• NSC-58635
• SCHEMBL17287403
• DTXSID20289037
• DB-309008

• Inchi： 1S/C11H12ClNO4/c1-2-3-6-17-11(14)8-4-5-9(12)10(7-8)13(15)16/h4-5,7H,2-3,6H2,1H3
• InChI Key： QIGBDFYIJOJSBO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1[N+](=O)[O-])C(=O)OCCCC

Computed Properties

• Exact Mass: 257.04556
• Monoisotopic Mass: 257.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.284
• Boiling Point: 353.3°Cat760mmHg
• Flash Point: 167.5°C
• PSA: 69.44
• LogP: 3.72830